Cas no 104459-67-8 (Ethenesulfonamide, N-[(4-methoxyphenyl)methyl]-)

Ethenesulfonamide, N-[(4-methoxyphenyl)methyl]- structure
104459-67-8 structure
Product Name:Ethenesulfonamide, N-[(4-methoxyphenyl)methyl]-
CAS No:104459-67-8
MF:C10H13NO3S
MW:227.280121564865
CID:3568948
PubChem ID:13691361
Update Time:2025-04-22

Ethenesulfonamide, N-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethenesulfonamide, N-[(4-methoxyphenyl)methyl]-
    • SCHEMBL6755942
    • KKIPUIWQPGEJID-UHFFFAOYSA-N
    • DTXSID301258227
    • 104459-67-8
    • N-((4-Methoxyphenyl)methyl)ethenesulfonamide
    • N-[(4-methoxyphenyl)methyl]ethenesulfonamide
    • N-[(4-Methoxyphenyl)methyl]ethenesulphonamide
    • Inchi: 1S/C10H13NO3S/c1-3-15(12,13)11-8-9-4-6-10(14-2)7-5-9/h3-7,11H,1,8H2,2H3
    • InChI Key: KKIPUIWQPGEJID-UHFFFAOYSA-N
    • SMILES: S(C=C)(NCC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 227.06161445g/mol
  • Monoisotopic Mass: 227.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 63.8Ų
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